2-(2,4,6-Trimethylphenyl)propan-2-ol
Overview
Description
2-(2,4,6-Trimethylphenyl)propan-2-ol, also known as Tropinone, is a cyclic organic compound that has gained significant attention in the scientific research community due to its unique properties and potential applications. Tropinone is a precursor to various important chemical compounds such as tropane alkaloids, which are widely used in medicine and pharmacology.
Mechanism of Action
The mechanism of action of 2-(2,4,6-Trimethylphenyl)propan-2-ol is not fully understood. However, it is believed to act as an inhibitor of acetylcholine esterase, an enzyme that breaks down the neurotransmitter acetylcholine. This results in an increase in the levels of acetylcholine in the brain, which can lead to various physiological and biochemical effects.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. It has been shown to have analgesic, antipyretic, and anti-inflammatory properties. It also has a stimulant effect on the central nervous system, which can lead to increased alertness and concentration. This compound has also been shown to have anticholinergic effects, which can lead to dry mouth, blurred vision, and urinary retention.
Advantages and Limitations for Lab Experiments
2-(2,4,6-Trimethylphenyl)propan-2-ol has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It is also readily available and relatively inexpensive. However, this compound has several limitations for lab experiments. It is a toxic compound that can be harmful if ingested or inhaled. It is also a controlled substance and requires special permits and licenses for handling and storage.
Future Directions
There are several future directions for research on 2-(2,4,6-Trimethylphenyl)propan-2-ol. One potential area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the study of the mechanism of action of this compound, which could lead to the development of new drugs and therapies. Additionally, the potential applications of this compound in the field of medicine and pharmacology should be explored further.
Scientific Research Applications
2-(2,4,6-Trimethylphenyl)propan-2-ol has several potential applications in scientific research. It is widely used as a precursor to various tropane alkaloids such as cocaine, atropine, and scopolamine, which have significant medicinal properties. This compound is also used in the synthesis of various other important organic compounds such as pyrrolidine, piperidine, and pyridine.
properties
CAS RN |
59660-68-3 |
---|---|
Molecular Formula |
C12H18O |
Molecular Weight |
178.27 g/mol |
IUPAC Name |
2-(2,4,6-trimethylphenyl)propan-2-ol |
InChI |
InChI=1S/C12H18O/c1-8-6-9(2)11(10(3)7-8)12(4,5)13/h6-7,13H,1-5H3 |
InChI Key |
JFDXATFYWOLYQQ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1)C)C(C)(C)O)C |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)C(C)(C)O)C |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.